7-Chloro-6-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• Molecular Formula: C10H5ClN2O5
• Molecular Weight: 268.61 g/mol
• IUPAC Name: 7-chloro-6-nitro-4-oxo-1H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C10H5ClN2O5/c11-6-2-7-4(1-8(6)13(17)18)9(14)5(3-12-7)10(15)16/h1-3H,(H,12,14)(H,15,16)
• InChI Key: BQZAPBPKMWXCCT-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1[N+](=O)[O-])Cl)NC=C(C2=O)C(=O)O

Description

7-Chloro-6-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C10H5ClN2O5 and its molecular weight is 268.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 12.0 g (40.5 mmol) of 7-chloro-6-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester (J. Med. Chem. 23, 1358 (1980)) and 60.0 mL of 2.5 N sodium hydroxide in 160.0 mL of ethanol is heated at reflux temperature for 1.5 hours. After allowing the reaction mixture to cool to room temperature, it is further cooled in an ice bath, brought to pH 4 with 4.0 N hydrochloric acid and stirred for 0.5 hour. The solid is collected by filtration, washed with water and dried in vacuo to yield 10.1 g of 7-chloro-6-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid as a tan solid, mp 294-297° C.